2-Amino-4-(2-chlorophenyl)-1-(dimethylamino)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C18H19ClN4O
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 2-amino-4-(2-chlorophenyl)-1-(dimethylamino)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C18H19ClN4O/c1-22(2)23-14-8-5-9-15(24)17(14)16(12(10-20)18(23)21)11-6-3-4-7-13(11)19/h3-4,6-7,16H,5,8-9,21H2,1-2H3
• InChI Key: ABEVPTIRWDFIDX-UHFFFAOYSA-N
• SMILES: CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC=CC=C3Cl)C(=O)CCC2
• solubility: 5.6 [ug/mL]

Description

2-Amino-4-(2-chlorophenyl)-1-(dimethylamino)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is also known by its chemical name, C22H23ClN6O, and is commonly referred to as AC-262,356.

Mechanism of Action

The mechanism of action of AC-262,356 is not fully understood, but it is believed to work by binding to and activating the androgen receptor. This activation leads to an increase in the production of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects
AC-262,356 has been shown to have a number of biochemical and physiological effects. In addition to its positive effects on cognitive function and memory, the compound has also been shown to increase muscle mass and strength, making it a potential candidate for the development of drugs to treat muscle wasting conditions such as sarcopenia.

Advantages and Limitations for Lab Experiments

One of the advantages of AC-262,356 for lab experiments is its high potency, which allows for the use of lower doses in experiments. However, one of the limitations of the compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for the study of AC-262,356. One area of research could focus on the development of drugs based on the compound for the treatment of cognitive disorders such as Alzheimer's disease. Another area of research could focus on the development of drugs based on the compound for the treatment of muscle wasting conditions such as sarcopenia. Additionally, further research could be done to better understand the mechanism of action of AC-262,356 and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of AC-262,356 involves the reaction of 2-chloroaniline with dimethylformamide dimethyl acetal, followed by the addition of 1-cyano-1,2-ethylenediamine. The resulting product is then treated with sodium borohydride to yield AC-262,356.

Scientific Research Applications

AC-262,356 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have a positive effect on cognitive function and memory, making it a potential candidate for the development of drugs to treat cognitive disorders such as Alzheimer's disease.